Cas no 2228773-64-4 (2-(cyclohex-3-en-1-yl)cyclopropylmethanamine)

• Product Name: 2-(cyclohex-3-en-1-yl)cyclopropylmethanamine
• CAS No: 2228773-64-4
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 5569722
• PubChem ID: 165616872
• Update Time: 2025-05-23

2-(cyclohex-3-en-1-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(cyclohex-3-en-1-yl)cyclopropyl]methanamine
• 2228773-64-4
• EN300-1819107
• 2-(cyclohex-3-en-1-yl)cyclopropylmethanamine

• Inchi： 1S/C10H17N/c11-7-9-6-10(9)8-4-2-1-3-5-8/h1-2,8-10H,3-7,11H2
• InChI Key： NNRVJZWAAZGDGR-UHFFFAOYSA-N
• SMILES： NCC1CC1C1CC=CCC1

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(cyclohex-3-en-1-yl)cyclopropylmethanamine

Comprehensive Guide to 2-(cyclohex-3-en-1-yl)cyclopropylmethanamine (CAS No. 2228773-64-4): Properties, Applications, and Market Insights

2-(cyclohex-3-en-1-yl)cyclopropylmethanamine (CAS No. 2228773-64-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bicyclic amine derivative features a unique structural combination of a cyclopropylmethanamine core and a cyclohex-3-en-1-yl substituent, making it a versatile intermediate for synthetic applications. The compound's molecular formula is C₁₀H₁₇N, with a molecular weight of 151.25 g/mol, and it typically appears as a colorless to pale yellow liquid at room temperature.

The growing interest in 2-(cyclohex-3-en-1-yl)cyclopropylmethanamine stems from its potential as a building block in drug discovery, particularly for central nervous system (CNS) targeting molecules. Researchers are exploring its utility in developing novel neuroactive compounds, given the structural similarity to known pharmacophores that interact with neurotransmitter systems. Recent studies suggest that modifications of this scaffold could yield compounds with improved blood-brain barrier permeability, a key challenge in CNS drug development.

From a synthetic chemistry perspective, the cyclopropylmethanamine moiety in 2-(cyclohex-3-en-1-yl)cyclopropylmethanamine offers interesting reactivity patterns. The strained cyclopropane ring can participate in ring-opening reactions, while the amine functionality serves as an excellent handle for further derivatization. These characteristics make it valuable for constructing complex molecular architectures, particularly in the synthesis of bioactive molecules and natural product analogs.

The compound's cyclohex-3-en-1-yl group contributes to its lipophilicity and three-dimensional structure, factors that significantly influence biological activity. This feature has led to its investigation in the development of selective enzyme inhibitors and receptor modulators. Recent patent literature reveals growing applications in creating compounds that target neurological disorders, with several research groups focusing on its potential in neurodegenerative disease therapeutics.

Market analysis indicates increasing demand for 2-(cyclohex-3-en-1-yl)cyclopropylmethanamine among contract research organizations and pharmaceutical companies engaged in medicinal chemistry programs. The global market for such specialized intermediates is projected to grow steadily, driven by the expanding pipeline of CNS-targeted therapeutics and the continuous search for novel chemical entities in drug discovery.

Quality control of 2-(cyclohex-3-en-1-yl)cyclopropylmethanamine typically involves advanced analytical techniques including GC-MS, HPLC, and NMR spectroscopy. Purity specifications often exceed 97% for research applications, with strict control of impurities that could interfere with subsequent synthetic steps. Storage recommendations generally suggest keeping the compound under inert atmosphere at low temperatures to maintain stability.

Environmental and safety considerations for handling 2-(cyclohex-3-en-1-yl)cyclopropylmethanamine follow standard laboratory protocols for amine-containing compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during manipulation. The compound's environmental fate and toxicity profile are areas of ongoing research as its applications expand.

Recent innovations in synthetic methodology have improved access to 2-(cyclohex-3-en-1-yl)cyclopropylmethanamine, with several efficient routes now reported in the literature. These advances have reduced production costs and increased availability for research purposes. The development of enantioselective synthesis methods has been particularly noteworthy, enabling access to optically pure forms of the compound for stereospecific applications.

Future research directions for 2-(cyclohex-3-en-1-yl)cyclopropylmethanamine include exploration of its metal complexation properties and potential catalytic applications. The constrained geometry of the molecule offers interesting possibilities in coordination chemistry, while its bifunctional nature makes it a candidate for ligand design in asymmetric synthesis. These developments could open new avenues in homogeneous catalysis and materials science.

For researchers sourcing 2-(cyclohex-3-en-1-yl)cyclopropylmethanamine, verification of CAS No. 2228773-64-4 and batch-specific analytical data is crucial. Reputable suppliers typically provide comprehensive characterization data and certificates of analysis. The compound's availability in various quantities, from milligram to kilogram scale, supports both exploratory research and larger-scale applications in drug development programs.